17-alpha-Pregn-5-en-20-yne-3-beta,17-beta-diol
17-alpha-Pregn-5-en-20-yne-3-beta,17-beta-diol
Brand Name:
Vulcanchem
CAS No.:
3604-60-2
VCID:
VC0152657
InChI:
InChI=1S/C21H30O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h1,5,15-18,22-23H,6-13H2,2-3H3/t15-,16+,17-,18-,19-,20-,21-/m0/s1
SMILES:
CC12CCC(CC1=CCC3C2CCC4(C3CCC4(C#C)O)C)O
Molecular Formula:
C₂₁H₃₀O₂
Molecular Weight:
314.5 g/mol
17-alpha-Pregn-5-en-20-yne-3-beta,17-beta-diol
CAS No.: 3604-60-2
Reference Standards
VCID: VC0152657
Molecular Formula: C₂₁H₃₀O₂
Molecular Weight: 314.5 g/mol
| CAS No. | 3604-60-2 |
|---|---|
| Product Name | 17-alpha-Pregn-5-en-20-yne-3-beta,17-beta-diol |
| Molecular Formula | C₂₁H₃₀O₂ |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | (3S,8R,9S,10R,13S,14S,17R)-17-ethynyl-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C21H30O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h1,5,15-18,22-23H,6-13H2,2-3H3/t15-,16+,17-,18-,19-,20-,21-/m0/s1 |
| Standard InChIKey | VGJUOWGYQZYCII-TVWVXWENSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](CC1=CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@]4(C#C)O)C)O |
| SMILES | CC12CCC(CC1=CCC3C2CCC4(C3CCC4(C#C)O)C)O |
| Canonical SMILES | CC12CCC(CC1=CCC3C2CCC4(C3CCC4(C#C)O)C)O |
| Synonyms | 17α-Pregn-5-en-20-yne-3β,17-diol; 17-Ethynylandrost-5-ene-3β,17β-diol; 17α-Ethinylandrost-5-ene-3β,17β-diol; 17α-Ethynylandrost-5-ene-3β,17-diol; 17α-Ethynylandrost-5-ene-3β,17β-diol; 17α-Preg-5-ene-20-yn-3β,17-diol; 3β,17β-Dihydroxy-17α-ethynylandro |
| PubChem Compound | 107424 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume